Cas no 2830401-11-9 (9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid))
9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid) Chemical and Physical Properties
Names and Identifiers
-
- F78192
- 9-METHYL-2,5-DIOXA-8-AZASPIRO[3.5]NONANE HEMI(OXALIC ACID)
- PS-18692
- 2830401-11-9
- MFCD34620761
- 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane Hemioxalate
- 9-methyl-2,5-dioxa-8-azaspiro[3.5]nonane;hemi(oxalic acid)
- 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid)
-
- Inchi: 1S/2C7H13NO2.C2H2O4/c2*1-6-7(4-9-5-7)10-3-2-8-6;3-1(4)2(5)6/h2*6,8H,2-5H2,1H3;(H,3,4)(H,5,6)
- InChI Key: AODWELBPMMONIZ-UHFFFAOYSA-N
- SMILES: O1CCNC(C)C21COC2.O1CCNC(C)C21COC2.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 376.18456586g/mol
- Monoisotopic Mass: 376.18456586g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 136
9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1299096-1G |
9-methyl-2,5-dioxa-8-azaspiro[3.5]nonane;hemi(oxalic acid) |
2830401-11-9 | 97% | 1g |
$930 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299096-100mg |
9-methyl-2,5-dioxa-8-azaspiro[3.5]nonane;hemi(oxalic acid) |
2830401-11-9 | 97% | 100mg |
$275 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299096-250mg |
9-methyl-2,5-dioxa-8-azaspiro[3.5]nonane;hemi(oxalic acid) |
2830401-11-9 | 97% | 250mg |
$370 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299096-500mg |
9-methyl-2,5-dioxa-8-azaspiro[3.5]nonane;hemi(oxalic acid) |
2830401-11-9 | 97% | 500mg |
$620 | 2024-07-21 | |
| Aaron | AR024U48-100mg |
9-methyl-2,5-dioxa-8-azaspiro[3.5]nonane;hemi(oxalic acid) |
2830401-11-9 | 97% | 100mg |
$258.00 | 2025-02-13 | |
| Aaron | AR024U48-250mg |
9-methyl-2,5-dioxa-8-azaspiro[3.5]nonane;hemi(oxalic acid) |
2830401-11-9 | 97% | 250mg |
$343.00 | 2025-02-13 | |
| 1PlusChem | 1P024TVW-100mg |
9-methyl-2,5-dioxa-8-azaspiro[3.5]nonane;hemi(oxalic acid) |
2830401-11-9 | 95% | 100mg |
$260.00 | 2024-05-07 | |
| 1PlusChem | 1P024TVW-250mg |
9-methyl-2,5-dioxa-8-azaspiro[3.5]nonane;hemi(oxalic acid) |
2830401-11-9 | 95% | 250mg |
$346.00 | 2024-05-07 | |
| 1PlusChem | 1P024TVW-500mg |
9-methyl-2,5-dioxa-8-azaspiro[3.5]nonane;hemi(oxalic acid) |
2830401-11-9 | 95% | 500mg |
$594.00 | 2024-05-07 | |
| 1PlusChem | 1P024TVW-1g |
9-methyl-2,5-dioxa-8-azaspiro[3.5]nonane;hemi(oxalic acid) |
2830401-11-9 | 95% | 1g |
$890.00 | 2024-05-07 |
9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid) Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid)
9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid)
The compound with CAS No. 2830401-11-9, known as 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid), is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two or more rings sharing a single atom. The spiro structure in this molecule is formed by the fusion of a three-membered ring and a five-membered ring, creating a complex yet stable framework.
The spiro[3.5]nonane core of this compound is further substituted with an 8-aza group, indicating the presence of a nitrogen atom within the ring system. Additionally, the molecule features two oxygen atoms in the form of dioxa groups, which contribute to its hydrophilic properties and potential for hydrogen bonding. The 9-methyl substituent adds a hydrophobic element to the molecule, balancing its overall solubility and reactivity.
Recent studies have highlighted the potential of 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid) in various fields, including drug discovery and materials science. Its unique structure makes it an ideal candidate for exploring novel therapeutic agents due to its ability to interact with biological targets in a highly specific manner. Researchers have also investigated its role in catalysis, where its spiro framework provides a rigid environment for facilitating complex chemical transformations.
In terms of synthesis, this compound is typically prepared through multi-step reactions involving carefully controlled conditions to ensure the formation of the spiro structure. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has significantly improved the efficiency and scalability of its production.
The hemi(oxalic acid) form of this compound suggests that it exists in equilibrium with oxalic acid under certain conditions, which may influence its stability and reactivity in different environments. This property has been leveraged in applications ranging from crystal engineering to the development of new materials with tailored physical and chemical properties.
From an environmental perspective, understanding the degradation pathways and toxicity profile of 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid) is crucial for ensuring its safe use and disposal. Recent research has focused on evaluating its biodegradability under various conditions, with promising results indicating that it can be effectively metabolized by microbial communities.
In conclusion, 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid) (CAS No. 2830401-11-9) represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications. Its unique combination of structural features and functional groups positions it as a valuable tool in advancing scientific research and industrial innovation.
2830401-11-9 (9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane hemi(oxalic acid)) Related Products
- 2171910-80-6(9-(propan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane)
- 2171866-16-1(9-(methoxymethyl)-2,5-dioxa-8-azaspiro3.5nonane)
- 2171799-78-1(9-(2,4-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane)
- 2172182-73-7(9-(propan-2-yloxy)methyl-2,5-dioxa-8-azaspiro3.5nonane)
- 2171516-67-7(9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane)
- 2172107-89-8(9-methyl-2,5-dioxa-8-azaspiro3.5nonane)
- 1706458-74-3(2,5-Dioxa-8-aza-spiro[3.5]nonane oxalate)
- 1845713-71-4(2,5-Dioxa-8-azaspiro[3.5]nonane hemioxalate)
- 2171610-76-5(9-(2-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane)
- 2172495-83-7(9-(ethoxymethyl)-2,5-dioxa-8-azaspiro3.5nonane)